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Compound of Interest

Compound Name: C.l. Direct Red 16, disodium salt

Cat. No.: B1265837

In-Depth Technical Guide to C.I. Direct Red 16

For Researchers, Scientists, and Drug Development Professionals

Core Identity and Synonyms of C.I. Direct Red 16

C.l. Direct Red 16 is a disazo dye known for its application in the textile and paper industries.[1]
[2] For scientific and research purposes, it is crucial to recognize its various synonyms and
identifiers to ensure accurate documentation and referencing in experimental studies. The
compound is systematically identified by its Colour Index (C.I.) number, 27680, and its CAS
Registry Number, 6227-02-7.[3][4][5]

In scientific literature and commercial contexts, C.I. Direct Red 16 is frequently referred to by a
variety of names. These synonyms can be broadly categorized as chemical names and
common or trade names. Understanding these alternatives is essential for a comprehensive
literature review and for sourcing the correct compound for experimental use.

Table 1: Synonyms and Identifiers for C.I. Direct Red 16
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Identifier Type Identifier

C.l. Name C.l. Direct Red 16
C.I. Number 27680

CAS Number 6227-02-7[3][4][5]

Disodium 7-amino-4-hydroxy-3-((5-hydroxy-6-
Chemical Name (phenylazo)-7-sulphonato-2-
naphthyl)azo)naphthalene-2-sulphonate

Molecular Formula C26H17NsNa208S2[3][5]

Direct Red 6B, Direct Fast Red 6B, Direct

Common Synonyms
Bordeaux 6B[2][3][4][5]

Anar Direct Bordeaux 6B, Pergasol Bordeaux
Trade Names 6B, Pyrazol Bordeaux 7B, Fabramine Bordeaux
6BF 200%][5]

Physicochemical Properties

The utility of C.I. Direct Red 16 in various applications is dictated by its physicochemical
properties. These characteristics are fundamental for designing experimental protocols,
particularly in areas such as solution preparation, spectrophotometric analysis, and adsorption
studies.

Table 2: Quantitative Data for C.I. Direct Red 16
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Property Value

Molecular Weight 637.55 g/mol [3][5]
Appearance Red powder[2][4]
Solubility in Water Soluble[1][3]

Solubility in Ethanol Slightly soluble[3]

Hue Bordeaux[1]

Chemical Class Disazo[1]

Light Fastness 1-2 (on a scale of 1-8)[1]

Experimental Protocols

While C.I. Direct Red 16 is predominantly used in industrial dyeing processes, it has also been
the subject of scientific studies, particularly in the context of environmental remediation. The
following protocol is a synthesized example of a typical laboratory-scale experiment focused on
the decolorization of C.I. Direct Red 16, based on methodologies described in the scientific
literature.

Objective: To determine the efficiency of a given adsorbent in removing C.I. Direct Red 16 from
an aqueous solution.

Materials:

C.l. Direct Red 16 (analytical grade)

Adsorbent material (e.g., activated carbon, feldspar)

Deionized water

Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) for pH adjustment

Spectrophotometer

Orbital shaker
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e Conical flasks
e pH meter
 Filter paper
Procedure:

o Preparation of Stock Solution: A stock solution of C.I. Direct Red 16 is prepared by dissolving
a precise amount of the dye in deionized water to achieve a known concentration (e.g., 1000
mg/L).

o Preparation of Working Solutions: Working solutions of desired concentrations are prepared
by diluting the stock solution with deionized water.

o Adsorption Experiment:

[e]

A fixed volume of the dye solution is taken in a series of conical flasks.

o

A pre-weighed amount of the adsorbent is added to each flask.

[¢]

The pH of the solutions is adjusted to the desired value using HCI or NaOH.

[¢]

The flasks are then agitated on an orbital shaker at a constant speed and temperature for
a specified period.

o Sample Analysis:
o After the agitation period, the solutions are filtered to separate the adsorbent.

o The concentration of the remaining dye in the filtrate is determined using a
spectrophotometer by measuring the absorbance at the dye's maximum wavelength
(Amax).

 Calculation of Decolorization Efficiency: The percentage of dye removal is calculated using
the following formula: % Removal = ((Co - Ce) / Co) * 100 where Co is the initial dye
concentration and Ce is the final dye concentration.
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Visualizing Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for the
decolorization of C.I. Direct Red 16.

Preparation Experiment Analysis

Prepare Stock Solution H Prepare Working Solutions H Mix Dye Solution and Adsorbent H Adjust pH }—»‘ Agitate on Shaker H Filter Solution H Spectrophotometric Analysis H Calculate Removal Efficiency

Click to download full resolution via product page

Workflow for a typical decolorization experiment of C.l. Direct Red 16.

Biological Interactions and Signaling Pathways

Extensive searches of scientific literature and chemical databases did not yield any evidence of
C.l. Direct Red 16 being directly involved in specific biological signaling pathways or having
well-defined molecular interactions with biological macromolecules in a research context. Its
primary applications appear to be in the dyeing of materials such as cotton, paper, and leather,
and as a model compound in environmental studies focused on the degradation of azo dyes.
Therefore, a diagram of a signaling pathway involving C.I. Direct Red 16 cannot be provided as
no such pathway has been identified in the reviewed literature. Researchers should exercise
caution and not conflate the biological applications of other direct dyes, such as Congo Red
(used in amyloid staining), with C.I. Direct Red 16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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